Brepocitinib P-Tosylate

• Molecular Formula: C25H29F2N7O4S
• Molecular Weight: 561.6 g/mol
• InChI: InChI=1S/C18H21F2N7O.C7H8O3S/c1-25-8-11(7-22-25)23-17-21-5-4-15(24-17)26-9-12-2-3-13(10-26)27(12)16(28)14-6-18(14,19)20;1-6-2-4-7(5-3-6)11(8,9)10/h4-5,7-8,12-14H,2-3,6,9-10H2,1H3,(H,21,23,24);2-5H,1H3,(H,8,9,10)/t12?,13?,14-;/m0./s1
• InChIKey: FAKGOYNHHHOTEN-WTMFEIAXSA-N

Brepocitinib P-Tosylate: Baseline Overview

Brepocitinib p-tosylate (the tosylate salt of PF-06700841) is a first-in-class, oral, orthosteric (Type 1 ATP-site) inhibitor that potently and simultaneously targets Janus kinase 1 (JAK1) and tyrosine kinase 2 (TYK2) [1]. It exhibits precise, quantifiable kinase inhibition with IC50 values of 17 nM for JAK1 and 23 nM for TYK2, alongside substantial selectivity over JAK2 (77 nM) and JAK3 (6.49 μM) [2]. Distinct from pure TYK2 allosteric inhibitors, brepocitinib's dual mechanism directly neutralizes a broader set of type-I/II/III interferons and γ-common chain cytokines, a pharmacodynamic profile supported by crystallographic data confirming a unique binding mode in the conserved ATP pocket .

Target engagement Orthosteric dual JAK1/TYK2 inhibition for JAK-STAT pathway studies

Formulation fit p-Tosylate salt for oral dosing in rodent preclinical models

Selectivity context Kinase selectivity profiling across JAK family members; reported selectivity over JAK2/JAK3

• [1] Fensome A, Ambler CM, Arnold E, et al. Dual Inhibition of TYK2 and JAK1 for the Treatment of Autoimmune Diseases: Discovery of ((S)-2,2-Difluorocyclopropyl)((1R,5S)-3-(2-((1-methyl-1H-pyrazol-4-yl)amino)pyrimidin-4-yl)-3,8-diazabicyclo[3.2.1]octan-8-yl)methanone (PF-06700841). J Med Chem. 2018;61(19):8597-8612. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. brepocitinib: Ligand biology page. Accessed 2026. View Source

Brepocitinib: Why Generic Substitution Fails

Procurement choices involving JAK/TYK2 inhibitors cannot rely on generic class-level assumptions due to fundamental differences in target multiplicity, regulatory domain interaction, and selectivity windows. Brepocitinib occupies a unique orthosteric dual-inhibition space that is mechanistically and therapeutically distinct from both pan-JAK inhibitors (e.g., tofacitinib) and allosteric TYK2-only agents (e.g., deucravacitinib). Data demonstrate that brepocitinib's balanced, high-potency dual inhibition of JAK1/TYK2 is not replicated by selective TYK2 allosteric inhibitors, which spare JAK1, nor by JAK1-selective agents, which lack TYK2 coverage [1]. Moreover, head-to-head comparison data show that the specific JAK1/TYK2 dual inhibition of brepocitinib delivers quantitatively distinct cellular IC50 shifts compared to tofacitinib . These differences translate into divergent cytokine suppression profiles, safety implications, and clinical development trajectories that make generic substitution scientifically unsound.

Pan-JAK inhibitors (e.g., tofacitinib)

Different target multiplicity and selectivity window may shift cytokine suppression profile; dual JAK1/TYK2 engagement not replicated.

Allosteric TYK2 inhibitors (e.g., deucravacitinib)

Lack JAK1 coverage; orthosteric dual inhibition provides broader pathway blockade that allosteric-only agents cannot mimic.

Alternative dual JAK1/TYK2 leads

Selectivity profile, functional JAK2 window, and oral PK properties may not transfer; reported potency ratios differ across leads.

• [1] García-Melendo C, Cubiró X, Puig L. Novel Therapies in Plaque Psoriasis: A Review of Tyrosine Kinase 2 Inhibitors. Dermatol Ther (Heidelb). 2023;13:417–435. View Source

Brepocitinib Quantitative Evidence

JAK1/TYK2 Selectivity vs. Pan-JAK Inhibitors

Brepocitinib demonstrates a quantitatively distinct biochemical selectivity signature compared to both pan-JAK and alternative dual JAK1/TYK2 research leads. Against isolated human kinase domains, brepocitinib achieves IC50 values of 17 nM (JAK1) and 23 nM (TYK2), with selectivity ratios of 4.5× over JAK2 (77 nM) and 382× over JAK3 (6,490 nM) [1]. In direct comparison to the prototypical pan-JAK inhibitor tofacitinib (racemate), brepocitinib shows a 5.3× lower functional IC50 in a JAK1-driven cellular assay (38 nM vs. 204 nM for tofacitinib) . A research-stage dual JAK1/TYK2 inhibitor, JAK1/TYK2-IN-3, reports higher TYK2 potency (IC50 6 nM) but 2.2× lower JAK1 potency (37 nM) and significantly reduced JAK2 selectivity (140 nM; only 3.8× vs. brepocitinib's 4.5×), resulting in a different overall selectivity profile .

Selectivity vs. Pan-JAK

Head-to-head

JAK1: 17 nM, TYK2: 23 nM, JAK2: 77 nM, JAK3: 6,490 nM; cellular JAK1 IC50 38 nM vs tofacitinib 204 nM; JAK1/TYK2-IN-3 JAK1 37 nM, TYK2 6 nM

Supports consistent dual-pathway inhibition in cellular assays

Profile differs from tested pan-JAK and alternative dual leads

Evidence Dimension	Biochemical IC50 and selectivity window
Target Compound Data	JAK1: 17 nM, TYK2: 23 nM, JAK2: 77 nM, JAK3: 6,490 nM; selectivity JAK2/JAK1: 4.5×; JAK3/JAK1: 382×
Comparator Or Baseline	Tofacitinib (cellular JAK1 fIC50: 204 nM); JAK1/TYK2-IN-3 (JAK1: 37 nM, TYK2: 6 nM, JAK2: 140 nM, JAK3: 362 nM)
Quantified Difference	5.3× lower cellular JAK1 IC50 vs tofacitinib; 2.2× higher JAK1 potency vs JAK1/TYK2-IN-3
Conditions	Isolated human kinase domain biochemical assays; JAK1-driven cellular functional assay (PathHunter; Assay ID ALA4411589)

Why This Matters

The balanced, low-nanomolar dual JAK1/TYK2 potency with a wider JAK2/3 selectivity window enables consistent dual-pathway inhibition at clinically achievable concentrations, a profile not matched by pan-JAK or alternative dual leads currently available for procurement.

• [1] IUPHAR/BPS Guide to Pharmacology. brepocitinib: Ligand biology page. Accessed 2026. View Source

JAK2 Functional Selectivity in Human Whole Blood

In a CD34+ progenitor cell-spiked human whole blood (HWB) assay measuring JAK2-homodimer-driven EPO/pSTAT5 signaling, brepocitinib exhibits an IC50 of 577 nM, substantially shifted from its isolated JAK2 kinase IC50 of 77 nM . This contrasts with tofacitinib, where the selectivity window between JAK2 and JAK1/3 is narrower, leading to more pronounced JAK2 pathway suppression at therapeutic concentrations associated with anemia and thrombocytopenia. The 577 nM cellular IC50 for the JAK2 pathway, measured against brepocitinib's JAK1/TYK2 inhibition at low-nanomolar concentrations, quantifies a >33-fold functional selectivity window for JAK1/TYK2 over JAK2 in a translational human whole blood context .

Functional JAK2 Selectivity

Data to verify

JAK2 functional IC50 577 nM in HWB; >33-fold selectivity over JAK1/TYK2

Supports hematological endpoint monitoring in translational HWB assays

Class-level inference; cross-study comparison; requires validation in target model

Evidence Dimension	Cellular selectivity window (JAK1/TYK2 vs JAK2 functional inhibition in HWB)
Target Compound Data	EPO/pSTAT5 (JAK2 homodimer) IC50: 577 nM in HWB spiked with CD34+ cells; JAK1 IC50: 17 nM; TYK2 IC50: 23 nM
Comparator Or Baseline	Pan-JAK inhibitors (class): narrower JAK2 functional selectivity window; associated with dose-limiting hematological adverse events
Quantified Difference	>33-fold selectivity window for JAK1/TYK2 vs JAK2 in HWB vs typically <10-fold for pan-JAK agents
Conditions	Human whole blood spiked with CD34+ hematopoietic progenitor cells; EPO-stimulated pSTAT5 readout

Why This Matters

The >33-fold functional selectivity window in human whole blood predicts a differentiated hematological safety profile, a critical factor for in vivo study design and translational pharmacology procurement decisions.

Orthosteric Dual vs. Allosteric TYK2 Inhibition

Crystallographic and biochemical studies confirm that brepocitinib binds the highly conserved orthosteric ATP-binding pocket of both JAK1 and TYK2, directly competing with ATP [1]. This is mechanistically distinct from FDA-approved deucravacitinib, which binds the unique regulatory JH2 pseudokinase domain of TYK2 in an allosteric fashion, stabilizing an inactive conformation without affecting JAK1 catalytic activity [2]. The consequence is a quantifiable difference in pathway coverage: brepocitinib's dual orthosteric inhibition simultaneously suppresses IL-6/JAK1, IFNα/β/TYK2-JAK1, IL-12/TYK2-JAK2, and IL-23/TYK2-JAK2 signaling, whereas deucravacitinib's allosteric TYK2-only mechanism spares JAK1-dependent cytokines (IL-6, type-I IFN) and retains JAK1 compensation capacity [2]. In primary human epidermal keratinocytes, brepocitinib reduced type-I interferon-induced CXCL10 secretion with an IC50 of 12 nM and IL-6/pSTAT3 with an IC50 of 28 nM, demonstrating simultaneous dual-pathway blockade that allosteric TYK2 inhibitors cannot achieve [3].

Dual vs. Allosteric TYK2

Cross-study comparable

CXCL10 IC50 12 nM; IL-6/pSTAT3 IC50 28 nM in keratinocytes; allosteric TYK2 inhibitor lacks JAK1 pathway coverage

Enables comparative pathway-blockade studies in skin models

Mechanistic differentiation; JAK1 compensation may alter response

Evidence Dimension	Cytokine pathway inhibition breadth in primary human skin cells
Target Compound Data	CXCL10 (IFN/TYK2 pathway) IC50: 12 nM; IL-6/pSTAT3 (JAK1 pathway) IC50: 28 nM in primary human epidermal keratinocytes
Comparator Or Baseline	Deucravacitinib (allosteric TYK2-only): spares JAK1-dependent IL-6 and type-I IFN pathways
Quantified Difference	Dual JAK1+TYK2 blockade vs TYK2-only; JAK1 pathway IC50 = 28 nM (absent for deucravacitinib)
Conditions	Primary human epidermal keratinocytes; IFNα- and IL-6-stimulated conditions

Why This Matters

For research programs requiring simultaneous neutralization of type-I interferon and IL-6/γ-common chain cytokine pathways, brepocitinib's orthosteric dual mechanism is functionally irreplaceable by allosteric TYK2-selective inhibitors.

• [1] Fensome A, et al. J Med Chem. 2018;61(19):8597-8612. View Source
• [2] García-Melendo C, Cubiró X, Puig L. Dermatol Ther (Heidelb). 2023;13:417–435. View Source
• [3] Weidinger C, et al. Brepocitinib, a Selective TYK2/JAK1 Inhibitor Under Evaluation for the Treatment of Dermatomyositis, Reduces Inflammatory Cytokine Signaling and Interferon-induced Apoptosis in Primary Human Epidermal Keratinocytes. ACR Meeting Abstracts. 2024. View Source

p-Tosylate Salt Form: Oral PK Advantage

The p-tosylate salt form of brepocitinib (C25H29F2N7O4S; MW 561.60 g/mol) is specifically optimized for enhanced aqueous solubility and oral bioavailability compared to the free base (C18H21F2N7O; MW 389.40 g/mol) [1]. Preclinical PK data in Sprague-Dawley rats demonstrate that the p-tosylate salt achieves consistent oral exposure with dose-proportional pharmacokinetics, a 5.2-hour half-life, and >60% absolute bioavailability in rats, comparable to or exceeding values reported for prototype dual JAK1/TYK2 leads in the same species [2]. This contrasts with free base forms of structurally related orthosteric inhibitors, which frequently exhibit solubility-limited absorption and food-effect variability [2].

p-Tosylate Salt PK

Data to verify

Rat oral bioavailability >60%, solubility >1 mg/mL, t1/2 ~5.2 h

Supports consistent oral exposure in rodent efficacy models

Class-level inference; cross-study comparison

Evidence Dimension	Oral bioavailability and salt form solubility advantage
Target Compound Data	p-Tosylate salt: aqueous solubility (pH 6.8) >1 mg/mL; rat oral bioavailability >60%; t1/2 ~5.2 h
Comparator Or Baseline	Free base form and alternative orthosteric JAK1/TYK2 leads without optimized salt formation
Quantified Difference	>5-fold solubility enhancement via tosylate salt; consistent dose-proportional exposure vs variable solubility-limited absorption of free base
Conditions	Sprague-Dawley rat PK studies; oral gavage; cross-study comparison with published free base PK profiles

Why This Matters

For in vivo efficacy studies, the p-tosylate salt's superior solubility and reproducible oral exposure reduce inter-animal variability and eliminate the need for complex formulation strategies, directly impacting study power and reproducibility.

• [1] Guide to Pharmacology. brepocitinib ligand page. CAS 1883299-62-4 (free base); MedChemExpress p-tosylate datasheet CAS 2140301-96-6. View Source
• [2] Fensome A, et al. J Med Chem. 2018;61(19):8597-8612. Supporting Information: PK methods and data for PF-06700841 in rat. View Source

Phase 3 Evidence in Dermatomyositis

As of 2026, brepocitinib is the only orthosteric dual JAK1/TYK2 inhibitor to reach Phase 3 clinical development, specifically in the VALOR dermatomyositis (DM) trial (NCT05437263), and has received FDA Orphan Drug Designation for this indication [1]. In the VALOR trial, brepocitinib 30 mg once daily met the primary endpoint with a statistically significant improvement in Total Improvement Score (TIS) compared to placebo at Week 52 (p<0.001), and key secondary endpoints including CDASI activity score and manual muscle testing [2]. Competing dual inhibitors TLL-018 (girocitinib) and BHV-8000 remain in Phase 2 for rheumatoid arthritis and CNS indications respectively, lacking the Phase 3 validated clinical evidence package for inflammatory myopathies [3]. No other dual JAK1/TYK2 inhibitor has demonstrated Phase 3 efficacy in dermatomyositis.

Phase 3 DM Endpoint

Trial context

Primary endpoint met (TIS, p<0.05) at Wk 52; FDA Orphan Drug Designation; only dual JAK1/TYK2 with Phase 3 data in dermatomyositis

Supports dermatomyositis model endpoint interpretation and translational context

Reported clinical endpoint; RUO context, not a treatment claim

Evidence Dimension	Clinical development stage and indication-specific Phase 3 evidence
Target Compound Data	Phase 3 (VALOR) in dermatomyositis: primary endpoint met (TIS, p<0.001); FDA Orphan Drug Designation granted May 2025
Comparator Or Baseline	TLL-018 (girocitinib): Phase 2a in RA; BHV-8000: Phase 1/2 CNS; sofocitinib: Phase 2 in prurigo nodularis
Quantified Difference	Only dual JAK1/TYK2 inhibitor with completed Phase 3 dermatomyositis data; regulatory maturity gap of 1-2 development phases
Conditions	Phase 3 randomized, double-blind, placebo-controlled 52-week trial; dermatomyositis inadequately controlled by standard therapy

Why This Matters

For translational researchers and CROs selecting a dual JAK1/TYK2 inhibitor with the most mature clinical evidence package for inflammatory myopathy studies, brepocitinib's Phase 3/Orphan Drug status provides a uniquely substantial regulatory and clinical dataset.

• [1] FDA Orphan Drug Designations and Approvals. brepocitinib for dermatomyositis. Designated 05/25/2025. View Source
• [2] Priovant Therapeutics. VALOR Phase 3 trial results for brepocitinib in dermatomyositis. ClinicalTrials.gov NCT05437263; data reported at ACR 2025. View Source
• [3] Synapse Patsnap. TLL-018, BHV-8000, and sofocitinib clinical development status. Accessed 2026. View Source

Brepocitinib Application Scenarios

Dermatomyositis & Inflammatory Myopathy Research

Investigators studying type-I interferon-driven muscle and skin inflammation should select brepocitinib p-tosylate as the dual JAK1/TYK2 inhibitor with the most advanced, Phase 3-validated efficacy signal in dermatomyositis. The VALOR trial's positive TIS endpoint (p<0.001 at Week 52) and dual pathway coverage (CXCL10 IC50: 12 nM; IL-6/pSTAT3 IC50: 28 nM in keratinocytes) provide a unique translational bridge from in vitro mechanism to clinical outcome [1][2]. No alternative dual inhibitor offers comparable Phase 3 DM data.

Inflammatory Bowel Disease Preclinical Models

For DSS- or TNBS-induced colitis models where combined inhibition of IL-12/23 (TYK2) and IL-6 (JAK1) is required, brepocitinib's balanced low-nanomolar potency against both targets (JAK1 IC50: 17 nM; TYK2 IC50: 23 nM) and >33-fold JAK2 functional selectivity in whole blood make it the preferred tool compound [1]. The p-tosylate salt's >1 mg/mL aqueous solubility enables flexible oral dosing in rodent drinking water or gavage without complex formulation, directly applicable to chronic dosing protocols [2].

JAK Family Profiling Reference Standard

Laboratories establishing in-house JAK family selectivity screening cascades should adopt brepocitinib as the reference orthosteric dual JAK1/TYK2 control. Its extensively validated biochemical profile (JAK1: 17 nM; TYK2: 23 nM; JAK2: 77 nM; JAK3: 6,490 nM) provides a quantitative benchmark for calibrating selectivity windows across JAK family members [1]. The crystallographically confirmed binding mode to both JAK1 and TYK2 ATP pockets ensures reproducible rank-order potency across assay formats [2].

Allosteric vs. Orthosteric TYK2 Comparison

Research groups designing head-to-head comparisons of allosteric TYK2 inhibition (deucravacitinib) versus orthosteric dual JAK1/TYK2 inhibition should select brepocitinib p-tosylate as the orthosteric arm. Its simultaneous blockade of JAK1-dependent IL-6 signaling (IC50: 28 nM) and TYK2-mediated IFN/CXCL10 pathway (IC50: 12 nM) in primary human skin cells provides a clearly differentiated pharmacodynamic signature that cannot be replicated by allosteric TYK2-only agents [1]. This enables direct experimental interrogation of JAK1 compensation mechanisms.

Application

Selection Property

Validation Focus

Dermatomyositis & Inflammatory Myopathy Research

Reported Phase 3 endpoint data in dermatomyositis

TIS endpoint interpretation, IFN-pathway model response

Inflammatory Bowel Disease Preclinical Models

Dual JAK1/TYK2 pathway inhibition with functional JAK2 selectivity

Whole blood selectivity window, oral formulation consistency

JAK Family Profiling Reference Standard

Validated orthosteric binding and selectivity profile across JAK family

Kinase panel calibration, crystallographic binding confirmation

Allosteric vs. Orthosteric TYK2 Comparison

Orthosteric dual inhibition vs allosteric TYK2-only mechanism

Cytokine pathway coverage (IL-6 vs CXCL10), JAK1 compensation studies

• [1] Weidinger C, et al. Brepocitinib reduces inflammatory cytokine signaling and interferon-induced apoptosis in primary human epidermal keratinocytes. ACR Meeting Abstracts. 2024. View Source
• [2] Fensome A, et al. J Med Chem. 2018;61(19):8597-8612. View Source